Cas no 1428370-63-1 (N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}-1,2-oxazole-5-carboxamide)

• Product Name: N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}-1,2-oxazole-5-carboxamide
• CAS No: 1428370-63-1
• MF: C₁₅H₁₁F₃N₂O₃
• MW: 324.254654169083
• CID: 6199503
• PubChem ID: 71802981
• Update Time: 2025-06-14

N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}-1,2-oxazole-5-carboxamide
• 1428370-63-1
• AKOS024554703
• N-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)isoxazole-5-carboxamide
• F6412-1637
• N-{4-[3-(TRIFLUOROMETHYL)PHENOXY]BUT-2-YN-1-YL}-1,2-OXAZOLE-5-CARBOXAMIDE
• N-[4-[3-(trifluoromethyl)phenoxy]but-2-ynyl]-1,2-oxazole-5-carboxamide
• VU0547733-1
• CHEMBL4978033

• Inchi： 1S/C15H11F3N2O3/c16-15(17,18)11-4-3-5-12(10-11)22-9-2-1-7-19-14(21)13-6-8-20-23-13/h3-6,8,10H,7,9H2,(H,19,21)
• InChI Key： PQOPKOMWDGMMEU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)OCC#CCNC(C1=CC=NO1)=O)(F)F

Computed Properties

• Exact Mass: 324.07217670g/mol
• Monoisotopic Mass: 324.07217670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Additional information on N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}-1,2-oxazole-5-carboxamide

Comprehensive Overview of N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}-1,2-oxazole-5-carboxamide (CAS No. 1428370-63-1)

The compound N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}-1,2-oxazole-5-carboxamide, identified by its CAS No. 1428370-63-1, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethylphenoxy and oxazole-carboxamide moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity. This trend aligns with the growing focus on drug discovery and agrochemical innovation, where CAS No. 1428370-63-1 stands out as a versatile intermediate. Its alkynyl ether linkage and heterocyclic oxazole core contribute to its reactivity, enabling diverse synthetic modifications. These properties are particularly relevant in the context of precision medicine and sustainable crop protection, two areas dominating current scientific discourse.

The synthesis of N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}-1,2-oxazole-5-carboxamide involves multi-step organic reactions, often leveraging Sonogashira coupling or amide bond formation strategies. Its CAS No. 1428370-63-1 serves as a critical identifier in chemical databases, facilitating patent searches and regulatory compliance. Given the rising interest in small-molecule therapeutics, this compound's structure-activity relationship (SAR) is frequently explored in computational chemistry and high-throughput screening campaigns.

From an industrial perspective, CAS No. 1428370-63-1 is often discussed alongside green chemistry principles, as researchers seek to optimize its production with minimal environmental impact. The incorporation of fluorine atoms into its structure not only enhances its binding affinity but also aligns with the broader shift toward fluorinated pharmaceuticals, a topic frequently queried in AI-driven literature searches. This compound's potential applications extend to catalysis and material science, where its electronic properties are exploited for advanced functional materials.

In summary, N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}-1,2-oxazole-5-carboxamide (CAS No. 1428370-63-1) represents a convergence of cutting-edge chemical design and practical utility. Its relevance to drug development, agrochemicals, and materials engineering ensures its continued prominence in scientific literature and industrial applications. As the field evolves, this compound is poised to play a pivotal role in addressing global challenges in health and sustainability.